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Compound of Interest

Compound Name: 3-Ethylpyridin-2-ol

Cat. No.: B1337648

An In-depth Technical Guide to 3-Ethylpyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of 3-Ethylpyridin-2-ol, a heterocyclic compound of interest in medicinal chemistry
and organic synthesis.

Core Physical and Chemical Properties

3-Ethylpyridin-2-ol, also known as 3-ethyl-2-pyridone, is a substituted pyridine derivative. Its
properties are summarized below.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula C7H9sNO [1]
Molecular Weight 123.15 g/mol [1]
CAS Number 62969-86-2 [2]
Not specified (likely solid at
Appearance -
room temp.)
_ _ Data not available in cited
Melting Point -
sources
N ) Data not available in cited
Boiling Point -
sources
N Data not available in cited
Solubility -

sources

ble 2: Chemical and € :

Property Value | Description Source

IUPAC Name 3-ethylpyridin-2-ol [1]
GUIJWNUGFAGOVFH-

InChl Key [3]
UHFFFAOYSA-N

Canonical SMILES CCC1=CC=CNC1=0 [1]
Dissociation constant data is

pKa [1]

available.

5C NMR Spect Spectral data has been 1]
pectra ] ]
recorded in the literature.

Chemical Structure and Tautomerism

A critical chemical feature of 2-hydroxypyridines, including 3-Ethylpyridin-2-ol, is their
existence in a tautomeric equilibrium with their corresponding pyridone form. In this case, 3-
Ethylpyridin-2-ol is in equilibrium with 3-Ethyl-1H-pyridin-2-one.
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The equilibrium position is highly dependent on the solvent environment. Generally, non-polar
solvents favor the hydroxy-pyridine form, while polar solvents, like water and alcohols,
significantly favor the pyridone form.[4] In the solid state, the pyridone form is predominant.[4]
This phenomenon is crucial for understanding its reactivity, hydrogen bonding capability, and
potential biological interactions.
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Tautomeric Equilibrium of 3-Ethylpyridin-2-ol

3-Ethylpyridin-2-ol (Hydroxy Form) 3-Ethyl-1H-pyridin-2-one (Pyridone Form)

Equilibrium

Structure Image 1: Hydroxy form <& P> Structure Image 2: Pyridone form

Condensation & Cyclization Reaction

Structural Analysis
(NMR, MS, IR)

Pure 3-Ethylpyridin-2-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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